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Compound of Interest

Compound Name: N6-Carboxymethyl-ATP

Cat. No.: B15548644 Get Quote

Technical Support Center: N6-Carboxymethyl-
ATP
Welcome to the technical support center for N6-Carboxymethyl-ATP. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on handling and troubleshooting potential solubility issues encountered during experiments.

Troubleshooting Guide
This guide provides a step-by-step approach to resolving common solubility problems with N6-
Carboxymethyl-ATP in a question-and-answer format.

Issue: My N6-Carboxymethyl-ATP powder is not dissolving.

Question 1: What solvent are you using?

Answer: N6-Carboxymethyl-ATP, similar to the parent molecule ATP, is expected to be

highly soluble in aqueous solutions. The recommended solvent is high-purity water or an

appropriate aqueous buffer (e.g., Tris, HEPES, PBS). Avoid using organic solvents as the

primary solvent.

Question 2: Have you checked the pH of your solution?
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Answer: The carboxymethyl group introduces an additional acidic moiety. At low pH, this

group will be protonated, reducing the molecule's overall negative charge and likely its

aqueous solubility. Similarly, ATP itself is most stable in solutions between pH 6.8 and 7.4

and is known to hydrolyze rapidly at extreme pH levels.[1][2] It is critical to ensure your

final solution's pH is within the neutral range (pH 6.8–7.4) for optimal solubility and

stability.

Question 3: What concentration are you trying to achieve?

Answer: While N6-Carboxymethyl-ATP is expected to be water-soluble, attempting to

create a highly concentrated stock solution may exceed its solubility limit. If you observe

cloudiness or precipitation, try preparing a more dilute solution. For reference, the

disodium salt of unmodified ATP can yield clear solutions at concentrations as high as 50

mg/mL.[3]

Issue: My N6-Carboxymethyl-ATP solution is cloudy or has formed a precipitate after storage.

Question 1: How are you storing the solution?

Answer: For long-term storage, aqueous solutions of ATP and its analogs should be

aliquoted and stored frozen at -20°C or -80°C. Neutral ATP solutions stored frozen are

generally stable for at least one year.[3] Avoid repeated freeze-thaw cycles, which can

lead to degradation and potential precipitation. For short-term use, refrigerated solutions

(2-8°C) should be stable for about a week.[3]

Question 2: Was the solution buffered?

Answer: Storing the compound in unbuffered water can lead to pH shifts over time,

potentially causing the compound to precipitate or degrade.[1][2] It is highly recommended

to dissolve and store N6-Carboxymethyl-ATP in a buffered solution (pH 6.8-7.4) to

maintain its stability.

Question 3: Could the compound be aggregating?

Answer: ATP has been shown to act as a biological hydrotrope, preventing the

aggregation of proteins.[4][5] However, like many biomolecules, ATP analogs themselves

can potentially form aggregates under non-optimal conditions (e.g., high concentration,
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incorrect pH, presence of certain divalent cations). If aggregation is suspected, brief

sonication in a water bath may help to redissolve the compound, but addressing the

underlying cause (pH, concentration) is essential.

Solubility Troubleshooting Workflow
The following diagram outlines a logical workflow for addressing solubility issues with N6-
Carboxymethyl-ATP.
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Observation:
Precipitate or Cloudiness in Solution

1. Check pH of the Solution

Is pH between 6.8 - 7.4?

Adjust pH to 6.8 - 7.4
(use dilute NaOH or HCl)

No

2. Check Concentration

Yes

Re-evaluate Solubility

Solution is Clear:
Proceed with Experiment

 Soluble 

Issue Persists:
Consider fresh stock or contact support

 Insoluble 

Is concentration > 50 mg/mL?

Dilute Solution with Buffer

Yes

3. Consider Temperature & Storage

No

Brief, gentle sonication
(if aggregation is suspected)

Click to download full resolution via product page

Caption: A flowchart for troubleshooting N6-Carboxymethyl-ATP solubility issues.
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Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for N6-Carboxymethyl-ATP? A: The recommended

solvent is a neutral aqueous buffer, such as 10-50 mM Tris-HCl or HEPES, with the pH

adjusted to between 6.8 and 7.4. High-purity water can also be used, but a buffer is preferred

for pH stability.

Q2: How does pH affect the solubility and stability of N6-Carboxymethyl-ATP? A: The

molecule's stability and solubility are highly pH-dependent. Like ATP, it is most stable between

pH 6.8 and 7.4.[2] At acidic pH, the carboxyl group becomes protonated, which can decrease

water solubility. At extreme acidic or alkaline pH, the molecule will undergo rapid hydrolysis.[1]

[2]

Q3: What are the best practices for storing N6-Carboxymethyl-ATP solutions? A: For long-

term storage, prepare aliquots in a neutral buffer (pH 6.8-7.4) and store them at -20°C or

-80°C. This minimizes degradation from repeated freeze-thaw cycles. For short-term use (up to

one week), the solution can be stored at 2-8°C.[3]

Q4: Can I sonicate my solution if I see a precipitate? A: Yes, if you suspect the precipitate is

due to aggregation, brief and gentle sonication in a cool water bath can help redissolve the

compound. However, this should be done after confirming the pH and concentration are within

the recommended ranges.

Q5: In what biological context is an ATP analog like N6-Carboxymethyl-ATP typically used? A:

ATP analogs are often used to study ATP-binding proteins and receptors, such as kinases and

P2Y receptors.[6][7][8] P2Y receptors are G protein-coupled receptors that, upon activation by

nucleotides like ATP, trigger intracellular signaling cascades.[8][9]

Data Summary
Since specific quantitative solubility data for N6-Carboxymethyl-ATP is not readily available,

the following table summarizes the properties of the parent compound, ATP Disodium Salt, for

reference.
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Property Value / Condition Source

Solvent Water [3]

Achievable Concentration 50 mg/mL (clear solution) [3]

Optimal pH Range (Stability) 6.8 - 7.4 [1][2]

Long-Term Storage (Solution) Frozen (-20°C or -80°C) [3]

Short-Term Storage (Solution)
Refrigerated (2-8°C) for ~1

week
[3]

Protocols
General Protocol for Preparation of an Aqueous Stock Solution

Weighing: Carefully weigh the desired amount of N6-Carboxymethyl-ATP powder in a

suitable microcentrifuge tube.

Initial Solvation: Add a volume of high-purity water or a suitable buffer (e.g., 20 mM HEPES)

to achieve a concentration slightly less than your target concentration. For example, add 800

µL of buffer for a final target volume of 1 mL.

Mixing: Gently vortex or pipette the solution up and down to dissolve the powder. Avoid

vigorous shaking to prevent foaming.

pH Measurement and Adjustment: Use a calibrated pH meter to check the pH of the solution.

The initial solution may be mildly acidic.[3] Carefully adjust the pH to within the 6.8-7.4 range

by adding small increments of dilute (0.1 M) NaOH. Mix well after each addition and re-

measure the pH.

Final Volume Adjustment: Once the pH is in the target range, add the buffer to reach the final

desired volume and concentration.

Filtration (Optional): For applications requiring sterile solutions, filter the stock solution

through a 0.22 µm syringe filter.

Storage: Aliquot the final solution into small, single-use volumes and store at -20°C or -80°C.
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Relevant Signaling Pathway
N6-modified ATP analogs are often used to investigate P2Y receptors. The diagram below

illustrates a common signaling pathway activated by these receptors.

N6-Carboxymethyl-ATP
(Extracellular) P2Y Receptor Binds & Activates Gq Protein Activates 

Phospholipase C
(PLC)

 Activates 
IP3

 Cleaves to 

DAG
 Cleaves to 

PIP2

Endoplasmic
Reticulum

 Binds to Receptor 

Protein Kinase C
(PKC)

 Activates 

Ca²⁺ Release
 Induces 

Downstream
Cellular Responses

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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